Cas no 1949229-01-9 (N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide)

• Product Name: N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide
• CAS No: 1949229-01-9
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6125588
• PubChem ID: 119104004
• Update Time: 2025-07-26

N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide
• AKOS026696972
• N-((3-hydroxytetrahydrofuran-3-yl)methyl)-9H-xanthene-9-carboxamide
• 1949229-01-9
• N-[(3-hydroxyoxolan-3-yl)methyl]-9H-xanthene-9-carboxamide
• F6556-2704

• Inchi： 1S/C19H19NO4/c21-18(20-11-19(22)9-10-23-12-19)17-13-5-1-3-7-15(13)24-16-8-4-2-6-14(16)17/h1-8,17,22H,9-12H2,(H,20,21)
• InChI Key： VQCSSIYGLGBZLN-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2C3C=CC=CC=3OC3C=CC=CC2=3)=O)(C1)O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide

Introduction to N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide (CAS No. 1949229-01-9)

N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1949229-01-9, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its unique structural features, encompassing a xanthene core linked to a β-lactone moiety, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The xanthene scaffold is well-documented for its broad spectrum of biological activities, including fluorescence properties that are utilized in various diagnostic and imaging techniques. In contrast, the β-lactone ring, a key structural component of this compound, is known for its reactivity and potential to engage with biological targets such as enzymes and receptors. The combination of these two motifs in N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosterism in optimizing drug-like properties. The presence of the 3-hydroxyoxolan-3-yl group in this compound introduces a hydroxyl moiety into the molecular structure, which can influence both solubility and metabolic stability. This feature is particularly relevant in the context of developing orally bioavailable drugs, where hydrophilic interactions play a crucial role.

The synthesis of N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide involves sophisticated organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps include the formation of the xanthene core through cyclization reactions and the introduction of the β-lactone ring via ring-closing metathesis or other cycloaddition strategies. These synthetic methodologies are critical for achieving high yields and purity, which are essential for subsequent biological evaluation.

In the realm of drug discovery, N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide has been investigated for its potential as an inhibitor or modulator of various biological pathways. Preliminary studies suggest that this compound may interact with enzymes involved in metabolic processes or signal transduction pathways relevant to diseases such as cancer and inflammation. The xanthene moiety's ability to fluoresce under certain conditions also opens avenues for use in high-throughput screening assays, where luminescent readouts can accelerate the identification of lead compounds.

The β-lactone group in N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide is particularly intriguing from a biological perspective. β-Lactones are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. The hydroxyl group within this motif further enhances its potential to engage with biological targets through hydrogen bonding interactions. Such features make it a valuable building block for designing molecules with tailored pharmacological profiles.

Current research efforts are focused on optimizing the pharmacokinetic properties of N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide through structural modifications. By leveraging computational modeling and experimental validation, scientists aim to enhance its bioavailability, reduce off-target effects, and improve overall therapeutic efficacy. These endeavors align with broader trends in drug development, where rational design principles are applied to create more effective and safer medications.

The fluorescence characteristics of the xanthene core provide additional opportunities for exploring N-(3-hydroxyoxolan-3-yl)methyl-9H-xanthene-9-carboxamide in diagnostic applications. Xanthene derivatives are widely used as fluorescent probes in cellular imaging and biomarker detection. The unique spectral properties of this compound could make it suitable for developing novel imaging agents that offer improved sensitivity and specificity in detecting disease-related biomarkers.

In conclusion, N-(3-hydroxyoxolan-3-ylmethyl)-9H-xanthene)-carboxamide (CAS No. 1949229-01-9) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic applications. Its unique combination of a xanthene scaffold and a β-lactone ring offers multiple avenues for further exploration in drug discovery and diagnostic imaging. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an important role in advancing our understanding of molecular interactions and their implications for human health.